N-{6-[({[4-(trifluoromethoxy)phenyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide

Specification

• CAS No.: 1021255-01-5
• Molecular Formula: C17H15F3N4O3S
• Molecular Weight: 412.4 g/mol
• IUPAC Name: N-[6-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• Standard InChI: InChI=1S/C17H15F3N4O3S/c18-17(19,20)27-12-5-3-11(4-6-12)21-14(25)9-28-15-8-7-13(23-24-15)22-16(26)10-1-2-10/h3-8,10H,1-2,9H2,(H,21,25)(H,22,23,26)
• Standard InChI Key: LKYYXVZNTBOCOT-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F
• Canonical SMILES: C1CC1C(=O)NC2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F

Introduction

The compound N-{6-[({[4-(trifluoromethoxy)phenyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide is a complex organic molecule that has garnered attention in the field of pharmaceutical chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, and potential applications based on available scientific literature.

Potential Biological Activities

While specific biological activities of N-{6-[({[4-(trifluoromethoxy)phenyl]carbamoyl}methyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide are not reported in the search results, compounds with similar structural motifs have been explored for their potential in modulating enzyme activities or interacting with biological targets.

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield and purity.

• Biological Screening: Conducting comprehensive biological assays to identify potential therapeutic targets.

• Structural Modifications: Exploring structural analogs to enhance biological activity or improve pharmacokinetic properties.

Due to the absence of specific data on this compound in the provided search results, additional literature review and experimental research are necessary to fully understand its characteristics and potential applications.